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Compound of Interest

Compound Name: 1-Bromo-2-methylbut-3-en-2-ol

Cat. No.: B042723

For Researchers, Scientists, and Drug Development Professionals

Chemical Identity and Nomenclature

The compound with the chemical structure 1-Bromo-2-methylbut-3-en-2-ol is a bromohydrin
derived from isoprene. Its nomenclature and key identifiers are summarized below.

IUPAC Name: 1-bromo-2-methylbut-3-en-2-ol[1]

Synonyms:

1-Bromo-2-methyl-3-buten-2-ol[1]

Isoprene bromohydrin[1]

4-Bromo-3-hydroxy-3-methyl-1-butene[1]

4-Bromo-3-methyl-3-hydroxy-1-butene[1]

Physicochemical Properties

A summary of the key physicochemical properties of 1-Bromo-2-methylbut-3-en-2-ol is
provided in the table below. These computed properties are sourced from the PubChem
database.
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Property Value Source
Molecular Formula C5H9BrO PubChem[1]
Molecular Weight 165.03 g/mol PubChem[1]
Exact Mass 163.98368 Da PubChem[1]
Complexity 72.5 PubChem[1]
Topological Polar Surface Area  20.2 A2 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor

Count 1 PubChem[1]
Rotatable Bond Count 1 PubChem[1]

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 1-Bromo-2-methylbut-3-
en-2-ol is not readily available in peer-reviewed literature, the compound is understood to be
formed via the reaction of isoprene with a brominating agent in an agueous medium. A
plausible synthetic route involves the treatment of isoprene with N-bromosuccinimide (NBS) in
an aqueous solvent such as a mixture of acetone and water. This reaction proceeds via an
electrophilic addition mechanism where the bromine adds to the double bond, followed by the
nucleophilic attack of water to form the bromohydrin.

Logical Workflow for Synthesis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-depth Technical Guide: 1-Bromo-2-methylbut-3-en-2-
ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042723#1-bromo-2-methylbut-3-en-2-ol-iupac-name-
and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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